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Compound of Interest

Compound Name: N2-Phenoxyacetylguanosine

Cat. No.: B1459986 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of specialized chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential safety and logistical information for the

proper disposal of N2-Phenoxyacetylguanosine, a guanosine analog used in biochemical

research. Due to the limited availability of a comprehensive Safety Data Sheet (SDS), this

compound should be handled with caution, assuming it may be hazardous.

Physicochemical and Safety Data
Quantitative data for N2-Phenoxyacetylguanosine is not readily available for all safety

parameters. The following table summarizes the known information. It is critical to treat this

compound as potentially hazardous due to the incomplete data.
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Property Value Reference

Chemical Name N2-Phenoxyacetylguanosine [1][2]

CAS Number 119824-66-7 [2][3][4]

Molecular Formula C18H19N5O7 [3][4]

Molecular Weight 417.37 g/mol [3][4]

Appearance White to off-white powder [4][5]

Storage Conditions 2°C to 8°C [3][4]

Purity ≥97% [4]

Melting Point Not available

Boiling Point Not available

Density Not available

Solubility Not available

Toxicity Data (LD50) Not available

Flash Point Not available

Hazard Codes Not available [1][6]

Experimental Protocols for Disposal
The following step-by-step disposal procedure is based on general best practices for laboratory

chemical waste. Always consult with your institution's Environmental Health and Safety (EHS)

department for specific guidelines.

1. Personal Protective Equipment (PPE):

Wear standard laboratory PPE, including a lab coat, safety goggles, and chemical-resistant

gloves.

2. Waste Segregation and Collection:
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Do not mix N2-Phenoxyacetylguanosine waste with other chemical waste streams unless

explicitly permitted by your EHS office.

Collect all solid waste, including contaminated consumables (e.g., weigh boats, pipette tips,

gloves), in a designated, leak-proof, and clearly labeled hazardous waste container.

For solutions containing N2-Phenoxyacetylguanosine, collect the liquid waste in a

separate, compatible, and clearly labeled hazardous waste container.

3. Labeling:

Label the hazardous waste container with the full chemical name ("N2-
Phenoxyacetylguanosine"), the quantity of waste, and the date of accumulation.

Include any known hazard information (in this case, "Caution: Hazards not fully known").

4. Storage:

Store the sealed waste container in a designated satellite accumulation area.

Ensure the storage area is secure, well-ventilated, and away from incompatible materials.

5. Disposal Request:

Once the waste container is full or has reached the local storage time limit, submit a

hazardous waste pickup request to your institution's EHS department.

Do not attempt to dispose of N2-Phenoxyacetylguanosine down the drain or in the regular

trash.

Decontamination of Glassware:

Rinse contaminated glassware three times with a suitable solvent (e.g., ethanol or acetone)

capable of dissolving the compound.

Collect the rinseate as hazardous waste.

After triple rinsing, the glassware can typically be washed with soap and water.
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Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of N2-
Phenoxyacetylguanosine.

Start: N2-Phenoxyacetylguanosine Waste Generation

Step 1: Wear Appropriate PPE
(Lab coat, gloves, goggles)

Step 2: Segregate Waste
(Solid vs. Liquid)

Collect Solid Waste in
Labeled Container

Solid Waste

Collect Liquid Waste in
Labeled Container

Liquid Waste

Step 3: Label Waste Container
(Chemical Name, Quantity, Date)

Step 4: Store in Designated
Satellite Accumulation Area

Step 5: Request EHS
Hazardous Waste Pickup

End: Proper Disposal by EHS
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Click to download full resolution via product page

Disposal Workflow for N2-Phenoxyacetylguanosine.

Disclaimer: This information is intended as a general guide. All laboratory personnel must be

trained on proper hazardous waste handling procedures and adhere to the specific regulations

of their institution and local authorities. The absence of complete hazard data for N2-
Phenoxyacetylguanosine necessitates treating it with a high degree of caution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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